Cas no 2227945-11-9 ((1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine)
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine
- EN300-1862902
- 2227945-11-9
-
- Inchi: 1S/C14H22N2/c1-12(15)14-9-5-6-10-16(14)11-13-7-3-2-4-8-13/h2-4,7-8,12,14H,5-6,9-11,15H2,1H3/t12-,14?/m1/s1
- InChI Key: AFERYDOMUDHULF-PUODRLBUSA-N
- SMILES: N1(CC2C=CC=CC=2)CCCCC1[C@@H](C)N
Computed Properties
- Exact Mass: 218.178298710g/mol
- Monoisotopic Mass: 218.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.3Ų
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1862902-0.05g |
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine |
2227945-11-9 | 0.05g |
$1140.0 | 2023-09-18 | ||
| Enamine | EN300-1862902-0.1g |
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine |
2227945-11-9 | 0.1g |
$1195.0 | 2023-09-18 | ||
| Enamine | EN300-1862902-0.25g |
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine |
2227945-11-9 | 0.25g |
$1249.0 | 2023-09-18 | ||
| Enamine | EN300-1862902-0.5g |
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine |
2227945-11-9 | 0.5g |
$1302.0 | 2023-09-18 | ||
| Enamine | EN300-1862902-1.0g |
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine |
2227945-11-9 | 1g |
$1357.0 | 2023-06-03 | ||
| Enamine | EN300-1862902-2.5g |
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine |
2227945-11-9 | 2.5g |
$2660.0 | 2023-09-18 | ||
| Enamine | EN300-1862902-5.0g |
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine |
2227945-11-9 | 5g |
$3935.0 | 2023-06-03 | ||
| Enamine | EN300-1862902-10.0g |
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine |
2227945-11-9 | 10g |
$5837.0 | 2023-06-03 | ||
| Enamine | EN300-1862902-1g |
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine |
2227945-11-9 | 1g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1862902-5g |
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine |
2227945-11-9 | 5g |
$3935.0 | 2023-09-18 |
(1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on (1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine
Compound CAS No. 2227945-11-9: (1R)-1-(1-Benzylpiperidin-2-yl)ethan-1-Amine
The compound with CAS No. 2227945-11-9, known as (1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amines, specifically featuring a chiral center at the ethanamine moiety, which is critical for its stereochemical properties and biological activity.
Structure and Synthesis
The molecule consists of a piperidine ring substituted with a benzyl group at position 1 and an ethanamine group at position 2. The stereochemistry at the ethanamine carbon is R, which plays a pivotal role in determining its pharmacokinetic and pharmacodynamic profiles. The synthesis of (1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine typically involves multi-step organic reactions, including alkylation, reduction, and stereoselective synthesis techniques to ensure the correct configuration at the chiral center.
Pharmacological Properties
Recent studies have highlighted the potential of (1R)-1-(benzylpiperidin-2-yl)ethanamine as a promising lead compound in drug discovery. Its unique structure allows for interactions with various biological targets, including G-protein coupled receptors (GPCRs) and enzyme targets, making it a versatile candidate for therapeutic interventions.
One of the most notable findings is its activity as an antagonist at certain opioid receptors, which has implications for the treatment of pain and addiction disorders. Additionally, preclinical studies have demonstrated its ability to modulate neurotransmitter systems, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.
Therapeutic Applications
The compound's versatility in interacting with multiple biological pathways has led researchers to explore its potential in diverse therapeutic areas. For instance, its role as an antagonist at cannabinoid receptors has opened avenues for investigating its use in treating conditions like anxiety, inflammation, and epilepsy.
Moreover, (R)-configuration-specific studies have revealed that the stereochemistry significantly influences both efficacy and safety profiles. This underscores the importance of chirality in drug design and highlights the need for enantioselective synthesis methods to optimize therapeutic outcomes.
Safety and Toxicology
Toxicological evaluations of (R)-benzyl-piperidine-derived amine compounds have shown acceptable safety profiles in preclinical models, with minimal adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into clinical trials.
Future Directions
The ongoing research into (R)-benzyl-piperidine-derived amine compounds is expected to yield further insights into their mechanisms of action and therapeutic potentials. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into a clinically relevant drug.
Conclusion
In summary, (R)-benzyl-piperidine-derived amine compounds, particularly CAS No. 2227945-11-9 ((R)-benzyl-piperidine-derived amine compound), represent a significant advancement in medicinal chemistry. Their unique structural features, coupled with promising pharmacological properties, position them as strong candidates for addressing unmet medical needs across various therapeutic areas.
2227945-11-9 ((1R)-1-(1-benzylpiperidin-2-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)